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Compound of Interest

Compound Name: N-Formyl-DL-alanine

Cat. No.: B1293590 Get Quote

Essential Safety and Handling Guide for N-
Formyl-DL-alanine
This guide provides crucial safety and logistical information for the handling and disposal of N-
Formyl-DL-alanine, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and operational efficiency.

Personal Protective Equipment (PPE)
While N-Formyl-DL-alanine is not classified as a hazardous substance under the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is essential to

minimize exposure and prevent contamination.[1] The recommended personal protective

equipment is detailed below.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards.[2]

Protects eyes from

dust particles and

accidental splashes.

Hand Protection
Disposable Nitrile

Gloves
Powder-free.[3]

Prevents skin contact

and minimizes

contamination of the

work area.[3]

Body Protection Laboratory Coat Standard lab coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
Full-face Respirator or

N95/N100 Mask

Use a full-face

respirator if exposure

limits are exceeded or

irritation is

experienced.[2] An N-

95 or N-100 particle

mask is sufficient for

handling powders

where dust may be

generated.[3]

Prevents inhalation of

airborne particles.[4]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle N-Formyl-DL-alanine in a well-ventilated area.[2]

Preventing Dust: Minimize the generation and accumulation of dust.[5] Avoid actions that can

create dust clouds, such as clearing dusty surfaces with compressed air.[5]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Wash hands

thoroughly after handling.[1] Do not eat, drink, or smoke in the handling area.[1]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep it away from foodstuffs and incompatible materials like strong oxidizing agents.[5]

Spill and Accidental Release Measures:

Avoid Dust Formation: Do not create dust when cleaning up a spill.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2]

Cleanup: Use a shovel to collect the material and place it into a suitable container for

disposal.[6] Alternatively, you can vacuum or sweep up the material.[1]

Ventilation: Ensure the area is well-ventilated during cleanup.[7]

Disposal:

Dispose of N-Formyl-DL-alanine and its container in accordance with local, regional, and

national regulations.

Do not dispose of the chemical with household garbage or allow it to reach the sewage

system.[5]

Experimental Protocols
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[1][8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[1][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Seek medical attention.[1][8]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice.[8]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full

protective gear.[1][9]

Visual Workflow for Handling and Disposal
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Preparation

Handling

Cleanup and Disposal

Post-Handling

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator (if needed)

Prepare Workspace
- Ensure proper ventilation

- Clean and clear the handling area

Weighing and Transfer
- Minimize dust generation

- Use a chemical fume hood if available

Proceed to Handling

Perform Experimental Procedure
- Avoid contact with skin and eyes

Decontaminate Workspace and Equipment

Proceed to Cleanup

Dispose of Waste
- Collect waste in a labeled, sealed container

- Follow institutional and local regulations

Doff Personal Protective Equipment (PPE)

Final Steps

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of N-Formyl-DL-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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